Cas no 1355174-79-6 (4-(5-Carboxy-6-methyl-pyridin-2-yl)-piperazine-1-carboxylic acid tert-butyl ester)

4-(5-Carboxy-6-methyl-pyridin-2-yl)-piperazine-1-carboxylic acid tert-butyl ester is a versatile intermediate in organic synthesis, particularly valuable in pharmaceutical and agrochemical applications. Its structure features a tert-butyl ester-protected piperazine moiety and a carboxyl-functionalized pyridine ring, offering selective reactivity for further derivatization. The tert-butyloxycarbonyl (Boc) group enhances stability during synthetic processes while allowing deprotection under mild acidic conditions. The carboxyl group provides a handle for amide coupling or esterification, facilitating the construction of complex heterocyclic scaffolds. This compound’s balanced lipophilicity and functional group compatibility make it useful in medicinal chemistry for the development of biologically active molecules. Its crystalline nature ensures consistent purity and handling in laboratory settings.
4-(5-Carboxy-6-methyl-pyridin-2-yl)-piperazine-1-carboxylic acid tert-butyl ester structure
1355174-79-6 structure
Product Name:4-(5-Carboxy-6-methyl-pyridin-2-yl)-piperazine-1-carboxylic acid tert-butyl ester
CAS No:1355174-79-6
MF:C16H23N3O4
MW:321.371524095535
CID:5218054
Update Time:2025-10-28

4-(5-Carboxy-6-methyl-pyridin-2-yl)-piperazine-1-carboxylic acid tert-butyl ester Chemical and Physical Properties

Names and Identifiers

    • 4-(5-Carboxy-6-methyl-pyridin-2-yl)-piperazine-1-carboxylic acid tert-butyl ester
    • 1-Piperazinecarboxylic acid, 4-(5-carboxy-6-methyl-2-pyridinyl)-, 1-(1,1-dimethylethyl) ester
    • Inchi: 1S/C16H23N3O4/c1-11-12(14(20)21)5-6-13(17-11)18-7-9-19(10-8-18)15(22)23-16(2,3)4/h5-6H,7-10H2,1-4H3,(H,20,21)
    • InChI Key: NGJQKWWVKUKWLO-UHFFFAOYSA-N
    • SMILES: N1(C(OC(C)(C)C)=O)CCN(C2=NC(C)=C(C(O)=O)C=C2)CC1

4-(5-Carboxy-6-methyl-pyridin-2-yl)-piperazine-1-carboxylic acid tert-butyl ester Pricemore >>

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Additional information on 4-(5-Carboxy-6-methyl-pyridin-2-yl)-piperazine-1-carboxylic acid tert-butyl ester

Comprehensive Overview of 4-(5-Carboxy-6-methyl-pyridin-2-yl)-piperazine-1-carboxylic acid tert-butyl ester (CAS No. 1355174-79-6)

The compound 4-(5-Carboxy-6-methyl-pyridin-2-yl)-piperazine-1-carboxylic acid tert-butyl ester (CAS No. 1355174-79-6) is a highly specialized intermediate widely utilized in pharmaceutical research and organic synthesis. Its unique structural features, including a pyridine core and a piperazine moiety, make it a valuable building block for drug discovery, particularly in the development of kinase inhibitors and central nervous system (CNS) targeting agents. With the growing demand for small molecule therapeutics, this compound has garnered significant attention from researchers exploring novel bioactive scaffolds.

In recent years, the pharmaceutical industry has witnessed a surge in interest around heterocyclic compounds, driven by their versatility in modulating biological pathways. The tert-butyl ester group in this molecule enhances its stability and solubility, facilitating its use in high-throughput screening (HTS) and medicinal chemistry optimization. Researchers frequently search for "pyridine derivatives in drug design" or "piperazine-based scaffolds", reflecting the compound's relevance in cutting-edge applications. Its carboxylic acid functionality further allows for facile derivatization, enabling the creation of diverse structure-activity relationship (SAR) libraries.

The synthesis of CAS No. 1355174-79-6 typically involves multi-step organic reactions, including amide coupling and esterification, which are critical topics in modern process chemistry. Analytical techniques such as HPLC, NMR, and mass spectrometry are employed to ensure high purity, a key concern for users querying "how to validate synthetic intermediates". The compound's logP and pKa values are also frequently discussed, as they influence its ADME properties—a hot topic in preclinical drug development.

Beyond pharmaceuticals, this compound has potential applications in agrochemicals and material science, aligning with trends in green chemistry and sustainable synthesis. Its methyl-pyridine segment contributes to its stability under various conditions, a feature often explored in searches like "thermal stability of heterocycles". As the scientific community prioritizes fragment-based drug discovery (FBDD), the demand for such multifunctional intermediates continues to rise.

In summary, 4-(5-Carboxy-6-methyl-pyridin-2-yl)-piperazine-1-carboxylic acid tert-butyl ester represents a critical tool for researchers addressing challenges in targeted therapy and molecular design. Its compatibility with parallel synthesis methods and relevance to personalized medicine underscore its importance in contemporary science. For laboratories focusing on lead compound optimization or protease inhibitor development, this CAS-registered material offers a robust platform for innovation.

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